Cas no 1805452-20-3 (2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805452-20-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4809054
• Update Time: 2025-10-11

2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-7-1-4(8(10)11)5(3-14)6(2-12)13-7/h1,8,14H,2-3,12H2
• InChI Key： FADLXNAACZBJAA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CO)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol

2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol: A Comprehensive Overview

2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805452-20-3) is a versatile compound with significant potential in various fields of chemistry and medicinal research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery, chemical synthesis, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol is C₁₀H₁₁BrF₂N₂O, with a molecular weight of approximately 285.10 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 2-position, a bromo group at the 6-position, and a difluoromethyl group at the 4-position. Additionally, a hydroxymethyl group is present at the 3-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the bromo and difluoromethyl groups imparts significant electronic effects on the pyridine ring, influencing its reactivity in various chemical reactions. The aminomethyl and hydroxymethyl groups provide additional functionalities that can be exploited in synthetic transformations and biological interactions. The compound is typically synthesized through multi-step processes involving halogenation, fluorination, and substitution reactions.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol involves several key steps. One common approach starts with the bromination of a substituted pyridine derivative to introduce the bromo group at the 6-position. Subsequently, the difluoromethyl group is introduced through a fluorination reaction, often using difluorocarbene or other fluorinating agents. The aminomethyl group can be introduced via reductive amination or other nitrogen-functionalization methods. Finally, the hydroxymethyl group is added through an appropriate substitution reaction.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, catalytic systems using transition metals such as palladium or copper have been developed to improve yields and reduce by-products. These methods not only enhance the practicality of large-scale synthesis but also contribute to sustainable chemical practices.

Biological Activities and Applications

2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol has shown promising biological activities in various studies. One of its notable applications is in drug discovery, where it serves as a lead compound for developing novel therapeutic agents. The compound's ability to interact with specific biological targets makes it valuable in identifying potential drug candidates for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In cancer research, 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol has been investigated for its antiproliferative effects on cancer cells. Studies have shown that it can inhibit cell growth and induce apoptosis in various cancer cell lines. The mechanism of action involves modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

In neurodegenerative disorders, the compound has demonstrated neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier enhances its therapeutic potential in these applications.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in understanding the biological activities of compounds like 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol. Recent studies have focused on optimizing its pharmacological properties through structural modifications and combination therapies.

A study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by systematically varying its functional groups. The results indicated that modifications to the difluoromethyl group significantly enhanced its antiproliferative activity against cancer cells while maintaining low toxicity towards normal cells.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of 2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. The findings highlighted its potential as a lead compound for designing potent inhibitors with improved selectivity and efficacy.

Conclusion

2-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805452-20-3) is a multifaceted compound with significant potential in various areas of chemistry and medicinal research. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and development. Recent advancements in synthetic methods and biological studies have further enhanced its value as a lead compound for therapeutic applications.